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Compound of Interest

Compound Name: 1-Amino-3-methylbutan-2-ol

. Get Quote

Cat. No.: B1292000

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of laboratory chemicals is paramount to ensuring the safety of personnel
and the protection of the environment. This guide provides detailed procedures for the safe
disposal of 1-Amino-3-methylbutan-2-ol, a compound requiring careful handling due to its
potential hazards. The following information is synthesized from safety data sheets of
structurally similar amino alcohols and general chemical waste disposal regulations.

Key Safety and Physical Data

A comprehensive understanding of a chemical's properties is the first step in safe handling and
disposal. The table below summarizes the known quantitative data for 1-Amino-3-
methylbutan-2-ol.

Property Value

CAS Number 17687-58-0

Molecular Formula CsH13NO

Molecular Weight 103.16 g/mol

Boiling Point 186.8 + 13.0 °C at 760 mmHg
Flash Point 66.8 £19.8 °C

Density 0.9+0.1g/cm3
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Note: Data is compiled from various chemical information databases. A complete Safety Data
Sheet (SDS) for this specific compound is not readily available. Procedures are based on data
for structurally similar compounds and general laboratory safety protocols.

Experimental Protocol: Waste Characterization and
Segregation

Before disposal, it is crucial to characterize the waste stream containing 1-Amino-3-
methylbutan-2-ol. This involves identifying all constituents of the waste to ensure proper
segregation and to prevent incompatible materials from being mixed.

Methodology:

« Identification: All components of the waste mixture must be identified and quantified. This
includes solvents, reactants, byproducts, and the concentration of 1-Amino-3-methylbutan-
2-ol.

e Hazard Assessment: Based on the composition, the waste must be assessed for its hazards
(e.g., flammability, corrosivity, reactivity, toxicity). Given its amino and alcohol functional
groups, 1-Amino-3-methylbutan-2-ol waste is likely to be classified as both flammable and

corrosive.

e Segregation: The waste must be segregated from other laboratory waste streams.
Specifically, it should not be mixed with:

o Acids and strong oxidizing agents.
o Halogenated waste.
o Agueous waste, unless properly neutralized.

Step-by-Step Disposal Procedure

The disposal of 1-Amino-3-methylbutan-2-ol must comply with local, state, and federal
regulations. The following is a general procedure to be adapted to specific laboratory and
institutional guidelines.
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» Personal Protective Equipment (PPE): Before handling the waste, ensure appropriate PPE is
worn, including:

[e]

Chemical-resistant gloves (nitrile or neoprene).

o

Safety goggles and a face shield.

[¢]

A flame-retardant laboratory coat.

Closed-toe shoes.

o

o Waste Collection:

o Collect waste 1-Amino-3-methylbutan-2-ol in a designated, properly labeled, and
chemically compatible container. The container should be made of a material that will not
react with the chemical (e.g., high-density polyethylene).

o Do not fill the container to more than 80% of its capacity to allow for vapor expansion.
e Labeling:
o The waste container must be clearly labeled with the words "Hazardous Waste."

o The label must also include the full chemical name ("1-Amino-3-methylbutan-2-ol"), the
concentration, and the date of accumulation.

o Appropriate hazard pictograms (e.g., flammable, corrosive) must be displayed on the
label.

e Storage:

o Store the waste container in a designated satellite accumulation area (SAA) or a central
hazardous waste storage area.

o The storage area must be well-ventilated, cool, and away from sources of ignition.

o Ensure secondary containment is in place to capture any potential leaks or spills.
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» Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Do not dispose of 1-Amino-3-methylbutan-2-ol down the drain or in regular trash.

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 1-
Amino-3-methylbutan-2-ol.
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(Start: Have 1-Amino-3-methylbutan-2-ol Waste)

Wear Appropriate PPE

(Gloves, Goggles, Lab Coat)

Characterize Waste
(Identify all components and hazards)

Collect in a Labeled,
Compatible Waste Container

Store in Designated
Hazardous Waste Area

Arrange for Professional Disposal
(Contact EHS or Contractor)

( End: Waste Properly Disposed )

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Safe Disposal of 1-Amino-3-methylbutan-2-ol: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1292000#1-amino-3-methylbutan-2-ol-proper-
disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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